2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid

Specification

• CAS No.: 1615-00-5
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 2-methyl-3-(3-nitrophenyl)prop-2-enoic acid
• Standard InChI: InChI=1S/C10H9NO4/c1-7(10(12)13)5-8-3-2-4-9(6-8)11(14)15/h2-6H,1H3,(H,12,13)
• Standard InChI Key: DMXDUJPYGUWROU-UHFFFAOYSA-N
• SMILES: CC(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O
• Canonical SMILES: CC(=CC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O

Introduction

2-Methyl-3-(3-nitrophenyl)prop-2-enoic acid, with the CAS number 1615-00-5, is a chemical compound used primarily as a monomer in polymer synthesis due to its ability to undergo polymerization reactions. This compound is of interest in various fields, including materials science and organic chemistry, due to its unique properties and potential applications.

Synthesis and Applications

2-Methyl-3-(3-nitrophenyl)prop-2-enoic acid is synthesized through methods that typically involve the condensation of appropriate starting materials, such as nitrobenzaldehyde and malonic acid derivatives. Its primary application is as a monomer in the production of polymers, which can be tailored for specific properties depending on the polymerization conditions and other monomers used.

Antimicrobial and Cytotoxic Studies

While direct studies on 2-methyl-3-(3-nitrophenyl)prop-2-enoic acid are scarce, related compounds have shown promising antimicrobial and cytotoxic properties. For instance, organotin(IV) carboxylates synthesized using similar acids have demonstrated significant antimicrobial activity and potential interactions with DNA.

Polymerization Reactions

The compound's ability to undergo polymerization is crucial for its application in materials science. Polymers derived from such monomers can exhibit unique mechanical and thermal properties, making them suitable for various industrial applications.